N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C20H20N2O3S/c1-12-5-6-13(2)15(9-12)16-11-26-20(21-16)22-19(23)14-7-8-17(24-3)18(10-14)25-4/h5-11H,1-4H3,(H,21,22,23)
• InChI Key: UMVYWXIMOSVMRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide, commonly known as DMXB-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of benzamide derivatives and has been shown to possess a wide range of biological activities.

Mechanism of Action

DMXB-A exerts its pharmacological effects by modulating the activity of nicotinic acetylcholine receptors (nAChRs), which are widely distributed in the central nervous system. This compound has been shown to act as a partial agonist of α7 nAChRs, which are involved in various physiological processes, including learning and memory, inflammation, and pain perception.
Biochemical and Physiological Effects:
DMXB-A has been shown to possess a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of pro-inflammatory cytokine production, and the reduction of oxidative stress. This compound has also been shown to enhance cognitive function, reduce pain perception, and improve motor coordination.

Advantages and Limitations for Lab Experiments

DMXB-A has several advantages for lab experiments, including its high potency, selectivity, and favorable pharmacokinetic properties. However, this compound also has some limitations, including its relatively low solubility and stability, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for the study of DMXB-A, including the development of more potent and selective analogs, the investigation of its therapeutic potential in other diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the use of DMXB-A in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce potential side effects.

Synthesis Methods

DMXB-A can be synthesized by a multi-step process that involves the condensation of 2,5-dimethylthiophene-3-carboxylic acid with 4-amino-2-methoxybenzoic acid, followed by the reaction with thionyl chloride and 2-amino-5-methylthiazole. The final product is obtained by the reaction of the intermediate with 3,4-dimethoxybenzoyl chloride.

Scientific Research Applications

DMXB-A has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, schizophrenia, and pain management. This compound has been shown to possess neuroprotective, anti-inflammatory, and analgesic properties.